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Compound Name:
2-Amino-3-cyclopropylpropanoic

acid

Cat. No.: B095731 Get Quote

An In-depth Examination of a Conformationally Constrained Alanine Analogue for Advanced

Research and Drug Development

Introduction
(S)-2-Amino-3-cyclopropylpropanoic acid, also known as L-Cyclopropylalanine, is a non-

proteinogenic amino acid that has garnered significant interest within the scientific community.

[1][2] Structurally, it is an analogue of the natural amino acid L-alanine, where a cyclopropyl

ring replaces a methyl proton. This seemingly minor substitution imparts significant and

valuable properties, primarily by introducing conformational rigidity. This guide provides a

comprehensive overview of its properties, synthesis, and applications, tailored for professionals

in chemical research and pharmaceutical development.

The cyclopropyl moiety is a cornerstone of its utility, influencing the molecule's reactivity and

enhancing its potential in medicinal chemistry.[3] Its incorporation into peptides or small

molecule drug candidates can lock the molecular backbone into a preferred conformation,

which is a critical strategy for enhancing binding affinity and selectivity for biological targets.

Furthermore, this compound serves as a versatile building block in organic synthesis for

creating more complex molecules with potential biological activity.[3]
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Understanding the fundamental properties of (S)-2-Amino-3-cyclopropylpropanoic acid is

essential for its effective application in research and synthesis. The compound typically

presents as a white to off-white solid.[2]

Table 1: Core Physicochemical Properties
Property Value Source(s)

Molecular Formula C6H11NO2 [1]

Molecular Weight 129.16 g/mol [1]

CAS Number 102735-53-5 [1]

IUPAC Name
(2S)-2-amino-3-

cyclopropylpropanoic acid
[1]

Synonyms
L-Cyclopropylalanine, L-3-

cyclopropylalanine
[1]

Solubility
Water: 80-100 mg/mL

(Sonication may be needed)
, [2][4]

Storage
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
[2][5]

The key structural feature is the cyclopropyl group attached to the β-carbon. This three-

membered ring system is highly strained, which influences its electronic properties and

reactivity. More importantly, it restricts the rotation around the Cα-Cβ bond, a property that

medicinal chemists exploit to design compounds with improved pharmacological profiles.

Synthesis and Stereochemical Control
The synthesis of non-natural amino acids with high enantiopurity is a critical challenge in

organic chemistry. For (S)-2-Amino-3-cyclopropylpropanoic acid, asymmetric synthesis is

paramount to ensure the correct stereochemistry for biological applications. Various methods

have been developed, often employing chiral auxiliaries or catalysts.

One common and effective strategy involves the diastereoselective alkylation of a chiral glycine

enolate equivalent. This approach leverages a removable chiral auxiliary to direct the incoming
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electrophile (a cyclopropylmethyl halide) to one face of the enolate, thereby establishing the

desired (S)-stereocenter at the α-carbon.

Diagram 1: Conceptual Workflow for Asymmetric
Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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